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Compound of Interest

Compound Name: Alternariol, methyl ether-13C15

Cat. No.: B12384377 Get Quote

This technical guide provides a comprehensive overview of Alternariol, methyl ether-¹³C₁₅, a

stable isotope-labeled internal standard crucial for the accurate quantification of the mycotoxin

Alternariol, methyl ether (AME) in various matrices. This document is intended for researchers,

scientists, and drug development professionals utilizing this standard in their analytical

workflows. While a specific certificate of analysis for Alternariol, methyl ether-¹³C₁₅ was not

publicly available, this guide synthesizes typical data and methodologies from certificates of

analysis for closely related compounds, such as the unlabeled AME and its deuterated analog

(Alternariol Monomethyl Ether-d3).

Compound Information
Stable isotope-labeled compounds are essential for providing accuracy and precision in

quantitative analysis by mass spectrometry, serving as internal standards to correct for matrix

effects and variations in instrument response.[1]
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Identifier Value

Compound Name Alternariol, methyl ether-¹³C₁₅

Synonyms AME-¹³C₁₅

Chemical Formula ¹³C₁₅H₁₂O₅

Molecular Weight 287.16 g/mol (calculated)

CAS Number Not available

Unlabeled CAS Number 26894-49-5[2], 23452-05-3[3][4]

Physical and Chemical Properties
The following table summarizes the typical physical and chemical properties based on data for

the unlabeled and deuterated analogs.

Property Value Source (Analog)

Appearance White to off-white solid MedchemExpress (AME)[2]

Purity (HPLC) >95% - 99.96%
LGC Standards (AME-d3)[5],

MedchemExpress (AME)[2]

Solubility
Soluble in Dichloromethane,

Methanol
Cayman Chemical (AME)[3]

Storage Temperature -20°C
LGC Standards (AME-d3)[5],

MedchemExpress (AME)[2]

Analytical Data
Certified reference materials undergo rigorous testing to ensure their identity, purity, and

concentration. The following sections detail the typical experimental protocols used for quality

control.

High-Performance Liquid Chromatography (HPLC)
Purpose: To determine the purity of the compound.
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Methodology: A solution of the reference material is injected into an HPLC system equipped

with a suitable column (e.g., C18) and a UV detector. The mobile phase composition and

gradient are optimized to achieve separation of the main compound from any impurities. The

purity is calculated by dividing the peak area of the main compound by the total peak area of all

components in the chromatogram.

Mass Spectrometry (MS)
Purpose: To confirm the molecular weight and isotopic enrichment of the labeled compound.

Methodology: The sample is introduced into a mass spectrometer, and the mass-to-charge

ratio (m/z) of the molecular ion is measured. For ¹³C₁₅-labeled AME, the expected molecular

ion peak would be significantly shifted from the unlabeled compound, confirming the

incorporation of the stable isotopes. The isotopic distribution pattern is also analyzed to

determine the level of isotopic enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Purpose: To confirm the chemical structure of the compound.

Methodology: ¹H and ¹³C NMR spectra are acquired to provide detailed information about the

molecular structure. The chemical shifts, coupling constants, and integration of the signals in

the ¹H NMR spectrum are compared with the expected structure. The ¹³C NMR spectrum will

show signals corresponding to the carbon atoms in the molecule, and in the case of a ¹³C₁₅-

labeled compound, will confirm the position and extent of labeling.

Quality Control Workflow
The following diagram illustrates a typical quality control workflow for the certification of a stable

isotope-labeled reference material.
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Caption: Quality Control Workflow for Certified Reference Material.
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Applications
Alternariol, methyl ether-¹³C₁₅ is intended for use as an internal standard in analytical methods

for the detection and quantification of AME.[1] AME is a mycotoxin produced by Alternaria fungi

and is a common contaminant in food and environmental samples.[6] Accurate quantification of

AME is crucial for food safety and toxicological research.[6]

Handling and Storage
Storage: The product should be stored at -20°C in a tightly sealed container, protected from

light and moisture.[2][5][7]

Handling: This product is for laboratory research use only and is not intended for human or

veterinary use.[3][7] Standard laboratory safety precautions should be taken when handling this

compound. A Safety Data Sheet (SDS) should be consulted for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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